
Application Note: Determination of Mirex in
Water Samples by SPE-GC-MS

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest
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Abstract
This application note details a robust and sensitive method for the determination of the

organochlorine pesticide Mirex in water samples. The methodology utilizes Solid-Phase

Extraction (SPE) for sample concentration and cleanup, followed by Gas Chromatography-

Mass Spectrometry (GC-MS) for detection and quantification. This protocol is designed for

researchers, environmental scientists, and analytical chemists requiring a reliable method for

monitoring Mirex levels in aqueous matrices. The described method demonstrates excellent

recovery, low detection limits, and good linearity, making it suitable for routine environmental

monitoring.

Introduction
Mirex is a highly persistent and bioaccumulative organochlorine pesticide that has been used

to control fire ants. Due to its toxicological properties and environmental persistence, its use

has been banned or severely restricted in many countries. Monitoring for the presence of Mirex
in water sources is crucial for assessing environmental contamination and ensuring public

health. This application note provides a detailed protocol for the extraction, identification, and

quantification of Mirex in water samples using Solid-Phase Extraction (SPE) coupled with Gas

Chromatography-Mass Spectrometry (GC-MS). The SPE-GC-MS technique offers high

selectivity and sensitivity, which are essential for the analysis of trace-level contaminants in

complex environmental samples.
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Experimental Protocol
Sample Collection and Preservation
Collect water samples in 1 L amber glass bottles. To inhibit microbial degradation, add 50 mg of

sodium sulfite per liter of water. Store the samples at 4°C and analyze within 7 days of

collection.

Solid-Phase Extraction (SPE)
The SPE procedure is a critical step for the concentration of Mirex and the removal of

interfering matrix components.

SPE Cartridge: C18 or a polymeric reversed-phase sorbent such as Oasis HLB (Hydrophilic-

Lipophilic Balance).

Conditioning: Condition the SPE cartridge by passing 6 mL of ethyl acetate, followed by 6 mL

of methanol, and finally 10 mL of ultrapure water. It is crucial not to let the cartridge run dry

during the conditioning steps.

Sample Loading: Pass 500 mL of the water sample through the conditioned SPE cartridge at

a flow rate of approximately 5-10 mL/min.

Washing: After loading the entire sample, wash the cartridge with 5 mL of a 5% methanol in

water solution to remove any polar interferences.

Drying: Dry the cartridge under a gentle stream of nitrogen for 20 minutes to remove residual

water.

Elution: Elute the retained Mirex from the cartridge with 10 mL of ethyl acetate.

Concentration: Concentrate the eluate to a final volume of 1 mL under a gentle stream of

nitrogen at 35°C. The concentrated extract is now ready for GC-MS analysis.

GC-MS Analysis
The analysis of the extracted Mirex is performed using a gas chromatograph coupled to a

mass spectrometer.
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Gas Chromatograph (GC) Conditions:

Column: HP-5MS (30 m x 0.25 mm I.D., 0.25 µm film thickness) or equivalent 5% phenyl-

methylpolysiloxane column.

Injector: Splitless mode at 250°C.

Oven Temperature Program:

Initial temperature: 100°C, hold for 1 minute.

Ramp 1: 20°C/min to 180°C.

Ramp 2: 5°C/min to 280°C, hold for 10 minutes.

Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

Mass Spectrometer (MS) Conditions:

Ionization Mode: Electron Ionization (EI) at 70 eV.

Source Temperature: 230°C.

Quadrupole Temperature: 150°C.

Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity and selectivity.

Ions to Monitor for Mirex (C10Cl12):

Quantification ion: m/z 272

Confirmation ions: m/z 274, 546

Data Presentation
The performance of the SPE-GC-MS method for Mirex detection was validated for several key

parameters. The results are summarized in the table below. These values are indicative and

may vary slightly depending on the specific instrumentation and laboratory conditions.
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Parameter Result

Linearity (R²) > 0.995

Limit of Detection (LOD) 0.005 µg/L

Limit of Quantification (LOQ) 0.015 µg/L

Recovery 85-110%

Precision (RSD%) < 15%

Experimental Workflow Diagram
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Sample Preparation

Solid-Phase Extraction (SPE)

GC-MS Analysis

1. Water Sample Collection (1L)

2. Preservation (Sodium Sulfite)

3. Cartridge Conditioning
(Ethyl Acetate, Methanol, Water)

4. Sample Loading (500 mL)

5. Cartridge Washing
(5% Methanol/Water)

6. Cartridge Drying (Nitrogen)

7. Elution (Ethyl Acetate)

8. Concentration to 1 mL

9. GC Injection

10. Chromatographic Separation

11. Mass Spectrometric Detection (SIM)

12. Data Analysis & Quantification

Click to download full resolution via product page

Caption: Workflow for Mirex detection in water by SPE-GC-MS.
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Conclusion
The SPE-GC-MS method described in this application note provides a reliable and sensitive

approach for the determination of Mirex in water samples. The detailed protocol for sample

preparation and instrumental analysis, along with the method performance data, demonstrates

its suitability for routine environmental monitoring and research applications. The use of SPE

allows for effective pre-concentration and sample cleanup, while GC-MS in SIM mode ensures

high selectivity and low detection limits, which are crucial for the analysis of persistent organic

pollutants like Mirex.

To cite this document: BenchChem. [Application Note: Determination of Mirex in Water
Samples by SPE-GC-MS]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1677156#mirex-detection-in-water-samples-using-
spe-gc-ms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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